Fomesafen

• IUPAC Name: 5-[2-chloro-4-(trifluoromethyl)phenoxy]-N-methylsulfonyl-2-nitrobenzamide
• InChI: InChI=1S/C15H10ClF3N2O6S/c1-28(25,26)20-14(22)10-7-9(3-4-12(10)21(23)24)27-13-5-2-8(6-11(13)16)15(17,18)19/h2-7H,1H3,(H,20,22)
• InChI Key: BGZZWXTVIYUUEY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC(=O)C1=C(C=CC(=C1)OC2=C(C=C(C=C2)C(F)(F)F)Cl)[N+](=O)[O-]
• Molecular Formula: C15H10ClF3N2O6S
• Related CAS: 108731-70-0 (sodium)
• DSSTOX Substance ID: DTXSID7024112
• Molecular Weight: 438.8 g/mol
• Physical Description: Fomesafen is a white crystalline solid. Used as an herbicide., Colorless or white solid; [HSDB]
• Boiling Point: Clear, pale, yellow odorless liquid; BP: 100.6 °C. Incompatible with acids. Soluble in range of organic solvents /Reflex/
• Solubility: Solubility at 25 °C (mg/mL): propylene glycol 631; octanol 12; ethyl decanoate 10 /Fomesafen sodium salt/, In water, 50 mg/L at 20 °C
• Density: 1.28 g/cu cm at 20 °C
• Vapor Pressure: 0.00000075 [mmHg], <4X10-3 mPa /<3.0X10-8 mm Hg/ at 20 °C
• Mechanism of Action: Using extracts from suspension-cultured cells of soybean (Glycine max cv. Mandarin) as a source of active enzymes, the activities of glutathione transferases (GSTs) catalyzing the conjugation of 1-chloro-2,4-dinitrobenzene (CDNB) and selective herbicides were determined to be in the order in the order CDNB > fomesafen > metolachlor = acifluorfen > chlorimuron-ethyl. Glutathione transferase activities showed a thiol dependence in a substrate-specific manner. Thus, glutathione transferase activities toward acifluorfen and fomesafen were greater when homoglutathione (hGSH), the endogenously occurring thiol in soybean, was used as the co-substrate rather than glutathione (GSH). Compared with glutathione, homoglutathione addition either reduced or had no effect on glutathione transferase activities toward other substrates. In the absence of enzyme, the rates of homoglutathione conjugation with acifluorfen, chlorimuron-ethyl and fomesafen were negligible, suggesting that rapid homoglutathione conjugation in soybean must be catalyzed by glutathione transferases. glutathione transferase activities were subsequently determined in 14-day-old plants of soybean and a number of annual grass and broadleaf weeds. glutathione transferase activities of the plants were then related to observed sensitivities to post-emergence applications of the four herbicides. When enzyme activity was expressed on a mg-1 protein basis, all grass weeds and Abutilon theophrasti contained considerably higher glutathione transferase activity toward CDNB than soybean. With fomesafen as the substrate, glutathione transferase activities were determined to be in the order soybean Digitaria sanguinalis > Sorghum halepense = Setaria faberi with none of the broadleaf weeds showing any activity. This order related well to the observed selectivity of fomesafen, with the exception of A. theophrasti, which was partially tolerant to the herbicide. Using metolachlor as the substrate the order of the glutathione transferase activities was soybean > A. theophrasti Amaranthus retroflexus > Ipomoea hederacea, with the remaining species showing no activity. Glutathione transferase activities toward metolachlor correlated well with the selectivity of the herbicide toward the broadleaf weeds but not toward the grass weeds. Acifluorfen and chlorimuron-ethyl were selectively active on these species, but glutathione transferase activities toward these herbicides could not be detected in crude extracts from whole plants.
• Color/Form: White crystalline solid
• CAS RN: 72178-02-0
• Melting Point: 220 °C

Description

Fomesafen is an organic compound used as an herbicide. It is used as a reference standard in the determination of this compound in soil samples.

Synthesis Analysis

This compound can be synthesized by adding methanesulphonamide and stirring the mixture at room temperature overnight. New herbicide ionic liquids (HILs) based on this compound have also been prepared to improve the herbicidal activity and reduce the risk to aquatic organisms.

Molecular Structure Analysis

The molecular structure of this compound has been analyzed using XRD. The phase composition of this compound was analyzed by XRD, and the results showed that this compound has good crystallinity.

Chemical Reactions Analysis

This compound has been used to prepare new herbicide ionic liquids (HILs) to improve the herbicidal activity and reduce the risk to aquatic organisms. The physico-chemical properties of HILs were related to the carbon chain length of the cation.

Physical And Chemical Properties Analysis

This compound has a melting point of 220221 ℃, a relative density of 1.28 at 20 ℃, and a vapor pressure of less than 0.1 × 10-3 Pa at 50 ℃. It has low water solubility, excellent Kow, low surface tension, and good adsorption ability.

Scientific Research Applications

Impact on Soil Microbial Communities

Fomesafen, primarily used as a residual herbicide in soybean fields, has notable effects on soil microbial communities. A study conducted in Northeastern China revealed that this compound application can significantly affect soil bacterial composition, particularly decreasing the abundance of Verrucomicrobia species while increasing Proteobacteria and Actinobacteria species. This change in soil bacterial community structure highlights the ecological risks associated with this compound use in agricultural settings (Wu et al., 2018).

Effects on Soil Enzyme Activity and Microbial Population

Another study explored the influence of this compound on soil enzyme activities, microbial population, and bacterial community composition. Different concentrations of this compound were found to stimulate certain soil enzyme activities while inhibiting others. This study also indicated that this compound alters the bacterial community in soil, which could have long-term implications for soil health and agricultural productivity (Zhang et al., 2014).

Metabolism Pathways in Rice

Research focusing on the metabolism pathways of this compound in rice demonstrated that this herbicide could have significant ecotoxicological impacts. The study found that this compound exposure inhibited the growth of rice seedlings and altered gene expression related to environmental stress and detoxification. This research provides insights into the potential risks of this compound use in rice paddies and its environmental implications (Chen et al., 2021).

Impact on Rhizosphere Bacterial Communities

A study on the impact of this compound in the rhizosphere of soybean plants revealed that this herbicide can significantly decrease soil urease and invertase activities. It also affects the microbial community composition, indicating a potential long-term effect on soil health and crop productivity (Hu et al., 2019).

Microbial Degradation of this compound

Research on microbial degradation of this compound by a newly isolated strain of bacteria highlighted the potential for bioremediation. The study found that certain bacteria can use this compound as a carbon source, suggesting a possible method for mitigating the environmental impact of this herbicide in contaminated soils (Feng et al., 2012).

Mechanism of Action

Target of Action

Fomesafen, a selective herbicide, primarily targets the enzyme protoporphyrinogen oxidase (PPO) in plants . This enzyme plays a crucial role in the biosynthesis of chlorophyll and heme .

Mode of Action

This compound interacts with its target, the PPO enzyme, by inhibiting its activity . This inhibition interferes with the biosynthesis of chlorophyll and heme, leading to a chemical chain reaction that ultimately causes lipid peroxidation and membrane disruption, resulting in rapid degeneration of plant tissues .

Biochemical Pathways

The primary biochemical pathway affected by this compound involves the conversion of protoporphyrinogen to protoporphyrin IX, a precursor of chlorophyll . By inhibiting the PPO enzyme, this compound disrupts this pathway, leading to an accumulation of protoporphyrin IX in the plant cells . This compound is a potent photosensitizer which, when activated by light and oxygen, leads to lipid peroxidation .

Pharmacokinetics

This compound is moderately soluble in aqueous solution and is relatively volatile . It has the potential to leach to groundwater and is persistent in soils and aquatic systems . These properties impact the bioavailability of this compound in the environment.

Result of Action

The molecular and cellular effects of this compound’s action include the rapid degeneration of plant tissues due to lipid peroxidation and membrane disruption . This results from the accumulation of protoporphyrin IX in the plant cells, which, when activated by light and oxygen, leads to lipid peroxidation .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, its volatility and solubility can lead to leaching into groundwater . It is also persistent in soils and aquatic systems . These characteristics mean that this compound can remain in the environment for extended periods, potentially affecting non-target organisms and ecosystems .

Safety and Hazards

Fomesafen is harmful if swallowed and can cause serious eye irritation. It is toxic if inhaled and is suspected of damaging fertility or the unborn child. It also causes damage to organs through prolonged or repeated exposure.

Biochemical Analysis

Biochemical Properties

Fomesafen plays a crucial role in biochemical reactions by inhibiting the enzyme protoporphyrinogen oxidase (PPO). This enzyme is involved in the biosynthesis of chlorophyll and heme. By inhibiting PPO, this compound disrupts the production of chlorophyll, leading to the accumulation of protoporphyrin IX, which causes oxidative damage to cell membranes. This compound interacts with various biomolecules, including glutathione S-transferase, which helps in the metabolic disposal of the herbicide in tolerant plants like soybeans .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. In plants, it disrupts cell function by inhibiting chlorophyll synthesis, leading to cell death. In soil microbial communities, this compound can alter enzyme activities and microbial population dynamics. For instance, it has been shown to inhibit urease activity initially, which then gradually returns to normal levels . In animal models, such as zebrafish embryos, this compound exposure can lead to developmental toxicity, including pericardial edema, reduced heart rate, and altered enzyme activities related to nerve development .

Molecular Mechanism

At the molecular level, this compound exerts its effects by binding to and inhibiting protoporphyrinogen oxidase. This inhibition prevents the conversion of protoporphyrinogen IX to protoporphyrin IX, leading to the accumulation of protoporphyrin IX, which generates reactive oxygen species (ROS). These ROS cause lipid peroxidation and damage to cellular membranes, ultimately leading to cell death . Additionally, this compound’s interaction with glutathione S-transferase in tolerant plants aids in its metabolic disposal, reducing its phytotoxic effects .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. Studies have shown that this compound has a half-life of 60 to 114 days in soil, depending on the cultivation system . Its persistence and mobility are influenced by soil pH, organic matter content, and soil type. Over time, this compound can degrade, but its residues can still impact soil microbial communities and enzyme activities for extended periods .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. In zebrafish embryos, exposure to increasing concentrations of this compound (5, 10, and 20 mg/L) results in more severe developmental toxicity, including pericardial edema, reduced heart rate, and yolk sac edema . Higher doses also lead to increased expression of inflammatory factors and oxidative stress responses, indicating potential toxic effects at elevated concentrations .

Metabolic Pathways

This compound is involved in several metabolic pathways, including hydrolysis, substitution, reduction, methylation, glycosylation, acetylation, and malonylation. These pathways involve various enzymes and cofactors, such as cytochrome P450 and glutathione S-transferases, which help in the detoxification and breakdown of this compound in plants . The metabolic processes reduce the phytotoxicity of this compound and facilitate its excretion from the plant system.

Transport and Distribution

This compound is transported and distributed within cells and tissues through various mechanisms. In soil, its mobility is influenced by soil pH and organic matter content, with higher mobility observed in soils with lower organic matter and higher pH . In plants, this compound can be taken up by roots and translocated to other parts of the plant, where it exerts its herbicidal effects. The compound’s distribution within the plant is also influenced by its interaction with transporters and binding proteins .

Subcellular Localization

The subcellular localization of this compound is primarily within the chloroplasts, where it inhibits protoporphyrinogen oxidase. This localization is crucial for its herbicidal activity, as the inhibition of PPO in chloroplasts directly impacts chlorophyll synthesis. Additionally, this compound’s interaction with glutathione S-transferase in the cytoplasm aids in its detoxification and transport to vacuoles for storage or excretion .

Synthesis routes and methods I

Procedure details

5-(2-chloro-4-trifluoromethylphenoxy)-2-nitrobenzoic acid (2 gm) is heated under reflux in excess of thionyl chloride (20 ml) for 90 minutes. The excess thionyl chloride is removed under vacuum. The residual product is mixed with at least 1.5 mole equivalent CH3SO2NH2, heated slowly in an oil bath to about 110° C. The reaction temperature is slowly raised to about 150° C. and kept at that temperature for at least 30 minutes or till the HCl ceases to evolve. The reaction mixture is cooled and the residue is crystallized from isopropanol to give 5-(2chloro-4-trifluoromethylphenoxy)-2-nitro-N-methansulphonyl benzamide, m.p. 201° C. In a similar way, but using the appropriate sulphonamide in place of methanesulphonamide, the corresponding nitrobenzoic acid sulphonamides are obtained, giving the following melting points 162° C., 179° C., 185° C., 170° C., 101° C., from the reaction with ethyl, propyl, butyl, hexyl and trifluoromethanesulphonamide respectively.

Synthesis routes and methods II

Procedure details

A stirred solution is prepared containing 39.5 g of 2-amino-5-(2-chloro-4-trifluoromethylphenoxy)-N-methanesulphonyl benzamide of the formula (V), R1 =methyl, 1380 ml of glacial acetic acid and 1.0 g of concentrated nitric acid at about 40° C. To the solution is added 138 g of a 30% by weight hydrogen peroxide in water solution and the reaction mixture is raised to and maintained at about 70° C. for 20 hours. The solution is then poured slowly into about 3 liters of ice water with precipitation of crude product. After filtration, the product is isolated as a solid, m.p. 175°-183° C., containing 68% of the compound of formula (I), R1 =methyl, as determined by high pressure liquid chromatography, thin layer chromatography and its mass spectrum. Recrystallization from aqueous methanol yields the product 5-(2-chloro-4-trifluoromethylphenoxy)-2-nitro-N-methanesulphonyl benzamide, m.p. 216°-218° C.

Q & A

Q1: How does fomesafen exert its herbicidal activity?

A1: this compound is a diphenyl ether herbicide that acts by inhibiting protoporphyrinogen oxidase (PROTOX), a key enzyme in the chlorophyll biosynthesis pathway [, , ].

Q2: What are the downstream effects of PROTOX inhibition by this compound?

A2: Inhibiting PROTOX disrupts chlorophyll production, leading to the accumulation of a photodynamic chlorophyll precursor, protoporphyrinogen IX. Upon exposure to light, this precursor generates reactive oxygen species (ROS) that cause membrane damage and ultimately lead to plant cell death [, , ].

Q3: Does this compound affect other plant processes besides chlorophyll synthesis?

A3: Research suggests this compound may induce oxidative stress in susceptible plants. Studies on freshwater phytoplankton found that this compound significantly affected physiological markers of oxidative stress in Raphidocelis subcapitata but not in Chlamydomonas snowii or Microcystis aeruginosa [].

Q4: What is the molecular formula and weight of this compound?

A4: The molecular formula of this compound is C15H14ClF3N2O5S, and its molecular weight is 406.78 g/mol.

Q5: Does the presence of plasticulture mulch affect the degradation of this compound?

A5: Yes, research shows that this compound dissipation can be slower under plasticulture mulch compared to bare ground []. This could be due to reduced microbial activity and altered soil moisture and temperature under the mulch.

Q6: How does soil type influence the persistence and movement of this compound?

A6: this compound persistence varies significantly with soil properties. It exhibits greater adsorption to soils with lower pH and higher clay content, potentially reducing the risk of carryover injury to subsequent crops [, ]. Conversely, sandy soils with high pH may experience faster this compound leaching [].

Q7: How does soil fumigation impact this compound persistence in the soil?

A7: Studies show that soil fumigation with 1,3-dichloropropene and chloropicrin did not significantly affect this compound dissipation in eggplant production systems [].

Q8: Has resistance to this compound been reported in weeds?

A8: Yes, resistance to this compound, specifically through a non-target site mechanism, has been confirmed and characterized in Palmer amaranth (Amaranthus palmeri) [].

Q9: Are there different mechanisms of resistance to this compound in weeds?

A9: Research has identified both target-site and non-target-site resistance mechanisms to this compound in Palmer amaranth. A common target-site mutation is the Gly-210 deletion in the PPX2 gene []. Non-target-site resistance can be attributed to enhanced metabolism of this compound by cytochrome P450 enzymes and glutathione S-transferases (GSTs) [].

Q10: Can you elaborate on the role of the Gly-210 deletion in PPO inhibitor resistance?

A11: The Gly-210 deletion in the PPX2 gene, encoding PROTOX, is a common mechanism of resistance to PPO-inhibiting herbicides in various weed species, including Palmer amaranth [] and tall waterhemp []. This mutation alters the target site of the herbicide, reducing its binding affinity and efficacy.

Q11: How does the level of resistance differ between Palmer amaranth accessions with and without the Gly-210 deletion?

A12: Research has shown that Palmer amaranth accessions with the Gly-210 deletion generally exhibit a higher level of resistance to this compound compared to accessions without the deletion []. This highlights the significant impact of this target-site mutation on herbicide efficacy.

Q12: What is the significance of identifying alternative resistance mechanisms in weeds?

A13: Identifying alternative resistance mechanisms, such as non-target site resistance, is crucial for developing effective weed management strategies. Understanding these mechanisms can help in designing herbicides that circumvent resistance or developing alternative control tactics to manage resistant weed populations [, ].

Q13: What is known about the potential carryover injury of this compound to rotational crops?

A14: this compound has been shown to pose a carryover risk to certain rotational crops, such as sweet corn, especially in soils with high organic matter content and low pH []. This is attributed to its relatively long half-life in soil and potential for persistence under certain environmental conditions.

Q14: How is this compound residue typically analyzed in environmental and plant samples?

A15: High-performance liquid chromatography (HPLC) coupled with various detectors, such as ultraviolet-visible (UV-Vis) detectors [] and mass spectrometry (MS) [], is commonly employed for analyzing this compound residues.

Q15: What is the environmental fate of this compound?

A16: this compound can persist in the environment, particularly in soil []. Its degradation is influenced by factors such as soil type, pH, organic matter content, and microbial activity. Studies have investigated the role of soil microorganisms in degrading this compound and reducing its persistence [].

Q16: Has this compound been detected in water bodies?

A17: Yes, this compound residues have been detected in water bodies, highlighting the potential for runoff and leaching from treated fields []. Its presence in aquatic environments raises concerns about its impact on non-target organisms, such as phytoplankton [].

Q17: Are there any strategies for mitigating the environmental impact of this compound?

A18: Research has explored various approaches to mitigate the environmental impact of this compound. These include identifying and promoting this compound-degrading microorganisms in soil [], optimizing application rates and timings to minimize leaching and runoff [], and exploring alternative weed control methods to reduce reliance on chemical herbicides [].

Q18: Are there alternative herbicides or weed control methods to consider in light of this compound resistance?

A20: Yes, researchers and growers are actively exploring alternative weed control strategies to combat this compound resistance. These include using herbicides with different modes of action, such as glufosinate, 2,4-D, and dicamba []. Integrated weed management (IWM) practices, such as crop rotation, cover cropping, and mechanical weed control, are also essential for managing resistant weed populations [, ].